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Abstract
Methyl Eichlerianate, a naturally occurring triterpenoid, has garnered interest within the

scientific community for its potential therapeutic applications. As the methyl ester of Eichlerianic

acid, this compound belongs to the dammarane class of triterpenoids, a group of molecules

known for their diverse biological activities. This technical guide provides a comprehensive

overview of the known physical and chemical characteristics of Methyl Eichlerianate and its

parent compound, Eichlerianic acid. The information presented herein is intended to serve as a

foundational resource for researchers engaged in natural product chemistry, pharmacology,

and drug development.

Introduction
Methyl Eichlerianate is a tetracyclic triterpenoid first identified as a constituent of Aglaia

lanuginosa, a plant species belonging to the Meliaceae family. Its structure is derived from the

dammarane skeleton, a common framework for a wide array of bioactive natural products. The

parent compound, Eichlerianic acid, has been isolated from various plant sources, including

Cabralea canjerana and Aglaia cucullata. Research into Eichlerianic acid has revealed

promising biological activities, including antioxidant, cytotoxic, and antiviral properties,

suggesting that Methyl Eichlerianate may hold similar therapeutic potential. This guide will
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detail the available data on the physicochemical properties and spectroscopic characterization

of these related compounds.

Physicochemical Properties
The quantitative physical and chemical data for Methyl Eichlerianate and Eichlerianic acid are

summarized below. It is important to note that while some data for Methyl Eichlerianate is

available, more extensive characterization has been performed on its parent acid.

Table 1: Physical and Chemical Properties

Property
Methyl
Eichlerianate

Eichlerianic Acid Source(s)

Molecular Formula C₃₁H₅₂O₄ C₃₀H₅₀O₄ [1]

Molecular Weight 488.74 g/mol 474.72 g/mol [2]

CAS Number 56421-12-6 56421-13-7 [1]

Physical Description Powder -

Solubility

Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone

-

Spectroscopic Data
The structural elucidation of Methyl Eichlerianate and Eichlerianic acid has been

accomplished through various spectroscopic techniques. The following tables summarize the

key spectral data.

Mass Spectrometry
High-resolution mass spectrometry has been instrumental in determining the molecular formula

of these compounds.

Table 2: Mass Spectrometry Data
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Compound
Ionization
Mode

Observed m/z Interpretation Source(s)

Methyl

Isoeichlerianate
ESI-MS 489 [M+H]⁺

Eichlerianic Acid HR-ESI-TOFMS - C₃₀H₅₀O₄ [2]

Infrared (IR) Spectroscopy
The IR spectrum of Eichlerianic acid reveals characteristic functional groups.

Table 3: Infrared (IR) Spectroscopy Data for Eichlerianic Acid

Wavenumber (cm⁻¹) Functional Group Source(s)

3421 Hydroxyl (-OH) [2]

1704
Carbonyl (C=O) of a carboxylic

acid
[2]

1376 Gem-dimethyl [2]

1078 Ether (C-O-C) [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and proton framework of the

molecule. While complete NMR data for Methyl Eichlerianate is not readily available in the

searched literature, data for the parent Eichlerianic acid offers significant structural insights.

Table 4: ¹H-NMR Spectral Data for Eichlerianic Acid
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Assignment Source(s)

3.63 dd 5.5, 9.8

H-24

(oxymethine

proton)

[2]

0.8 - 1.3 - -
Seven tertiary

methyl groups
[2]

Biological Activity
The primary biological activities reported in the literature are associated with Eichlerianic acid.

These findings provide a strong basis for investigating the bioactivity of its methyl ester

derivative, Methyl Eichlerianate.

Table 5: Biological Activity of Eichlerianic Acid

Activity Assay Details Results Source(s)

Antiviral

Inhibition of Herpes

Simplex Virus 1 (HSV-

1) replication in Vero

cells

IC₅₀ = 8 µg/mL

Trypanocidal
Activity against

Trypanosoma cruzi
IC₅₀ = 10 µg/mL [2]

Antioxidant -
Strong antioxidant

properties reported
[2]

Cytotoxic
Activity against MCF-7

breast cancer cells

Cytotoxic effects

observed
[2]

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Eichlerianic acid

have been described in the literature. These methods can be adapted for studies on Methyl
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Eichlerianate.

Isolation of Eichlerianic Acid from Cabralea canjerana
A bioassay-guided fractionation approach was employed to isolate Eichlerianic acid from the

branches of Cabralea canjerana.[2] The general workflow is as follows:

Branches of Cabralea canjerana Ethanol Extraction Partitioning with Hexane, Dichloromethane, and Ethyl Acetate Semi-preparative RP-HPLC Bioassay-guided Fractionation Isolation of Eichlerianic Acid

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Eichlerianic acid.

Antiviral Activity Assay
The antiviral activity of Eichlerianic acid against Herpes Simplex Virus 1 (HSV-1) was assessed

by observing the inhibition of the virus-induced cytopathic effect in Vero (African green monkey

kidney) cells. The IC₅₀ value was determined as the concentration of the compound that

inhibited 50% of the viral cytopathic effect.

Signaling Pathways and Logical Relationships
While specific signaling pathways for Methyl Eichlerianate have not been elucidated, the

reported cytotoxic and anti-inflammatory potential of related triterpenoids suggests possible

interactions with key cellular signaling cascades. The following diagram illustrates a

hypothetical relationship based on the known activities of similar compounds.
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Figure 2: Hypothetical signaling pathways potentially modulated by Methyl Eichlerianate.

Conclusion
Methyl Eichlerianate is a dammarane-type triterpenoid with a chemical profile that suggests

potential for biological activity. While comprehensive data on the methyl ester itself is still

emerging, the known properties of its parent compound, Eichlerianic acid, provide a strong

rationale for further investigation. The antioxidant, cytotoxic, and antiviral activities of

Eichlerianic acid highlight promising avenues for future research into Methyl Eichlerianate.

This guide consolidates the current understanding of its physical and chemical characteristics

to support and facilitate ongoing and future research endeavors in the field of natural product-

based drug discovery. Further studies are warranted to fully characterize Methyl Eichlerianate
and elucidate its mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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